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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane
CAS No.: 62016-44-8
Cat. No.: B15920774
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3,4,5-
trimethyloctane (C11H24), a branched alkane. Due to the limited availability of public
experimental spectra for this specific compound, this document combines established
spectroscopic principles for alkanes with predicted data to offer a detailed analysis. This guide
is intended to assist researchers in understanding the expected spectral characteristics of
3,4,5-trimethyloctane and similar branched alkanes, which is crucial for structural elucidation
and chemical analysis.

Predicted Spectroscopic Data

The following sections present the predicted Mass Spectrometry, 13C NMR, *H NMR, and
Infrared (IR) spectroscopy data for 3,4,5-trimethyloctane. These predictions are based on
established fragmentation patterns of branched alkanes and computational NMR prediction
algorithms.

Mass Spectrometry (MS)
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The mass spectrum of 3,4,5-trimethyloctane is predicted to be characterized by extensive
fragmentation due to the branched nature of the alkane, leading to a weak or absent molecular
ion peak. The fragmentation primarily occurs at the branching points to form more stable
secondary and tertiary carbocations.

Table 1: Predicted Mass Spectrometry Data for 3,4,5-Trimethyloctane

| Predicted Structure of Relative
m/z
Fragment lon Fragment Abundance
[CH3CH2CH(CH3)CH(
[C11H24]*e (Molecular
156 CH3)CH(CHs3)CH2CHs ~ Very Low
lon) e
127 [CoHa9]* [M - CzHs]* Moderate
113 [CsH17]* [M - CsH7]* High
99 [C7Ha1s]* [M - CaHo]* High
85 [CeHas]* Cleavage at C4-C5 High
Cleavage at C3-C4 or  High (likely base
71 [CsHaa]*
C5-C6 peak)
57 [CaHo]* Further fragmentation High
43 [CsH7]* Further fragmentation High
29 [C2Hs]* Further fragmentation Moderate

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the presence of chiral centers at positions 3, 4, and 5, 3,4,5-trimethyloctane can exist

as multiple diastereomers. This will result in a complex 3C NMR spectrum with more than 11

signals if a mixture of diastereomers is present. The predicted chemical shifts are based on the

general ranges for alkanes, with branching causing downfield shifts.

Table 2: Predicted 13C NMR Chemical Shifts for a Diastereomer of 3,4,5-Trimethyloctane
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Carbon Atom Predicted Chemical Shift (ppm)
C1 ~11-15
Cc2 ~20-25
C3 ~35-42
C4 ~40-48
C5 ~38-45
C6 ~25-30
Cc7 ~22-27
C8 ~14-18
3-CHs ~15-20
4-CHs ~12-18
5-CHs ~16-22

Note: The exact chemical shifts will vary between different diastereomers.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The 'H NMR spectrum of 3,4,5-trimethyloctane is expected to be complex due to the large
number of similar proton environments and the potential for overlapping signals. The signals for
the methyl, methylene, and methine protons will appear in the typical upfield region for alkanes.

Table 3: Predicted *H NMR Data for 3,4,5-Trimethyloctane
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Proton Predicted Chemical Predicted .
. . L Integration
Environment Shift (ppm) Multiplicity
-CHs (terminal) ~0.8-1.0 Triplet (t) 6H
-CH2- ~1.1-14 Multiplet (m) 4H
-CH- (backbone) ~1.3-1.7 Multiplet (m) 3H
-CHs (branched) ~0.8-1.1 Doublet (d) 9H

Infrared (IR) Spectroscopy

The IR spectrum of 3,4,5-trimethyloctane will be typical of a saturated alkane, characterized
by strong C-H stretching and bending vibrations.

Table 4: Predicted Infrared (IR) Absorption Bands for 3,4,5-Trimethyloctane

Predicted Frequency

Vibrational Mode Intensity
(cm™)

C-H Stretch (sp® CHs and CH2) 2850 - 2960 Strong

C-H Bend (CH:z Scissoring) ~1465 Medium

C-H Bend (CHs Asymmetric) ~1450 Medium

C-H Bend (CHs Symmetric) ~1375 Medium

Experimental Protocols

While specific experimental data for 3,4,5-trimethyloctane is not widely published, the
following are general methodologies for acquiring the spectral data discussed.

Mass Spectrometry (Electron lonization - El)

o Sample Introduction: The sample is introduced into the mass spectrometer via a gas
chromatograph (GC-MS) for separation and purification, or directly via a heated probe.
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« |onization: In the ion source, the gaseous sample molecules are bombarded with a high-
energy electron beam (typically 70 eV), causing the ejection of an electron to form a
molecular ion (M*e).

o Fragmentation: The high internal energy of the molecular ion leads to fragmentation,
breaking covalent bonds to form smaller, charged fragments and neutral radicals.[1]

o Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g.,
qguadrupole or time-of-flight), which separates them based on their mass-to-charge ratio
(m/z).

o Detection: An electron multiplier detects the ions, and the signal is processed to generate a
mass spectrum, which plots the relative abundance of ions as a function of their m/z ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A small amount of the purified compound is dissolved in a deuterated
solvent (e.g., CDCls, CeDs) to avoid solvent signals in the *H NMR spectrum. A reference
standard, such as tetramethylsilane (TMS), is added to calibrate the chemical shift scale to 0

ppm.

o Data Acquisition: The sample tube is placed in the core of a powerful superconducting
magnet. For 13C NMR, a broadband proton-decoupled pulse sequence is typically used to
simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique
carbon atom.[2] For *H NMR, a standard single-pulse experiment is performed.

¢ Signal Processing: The acquired free induction decay (FID) signal is converted into a
frequency-domain spectrum using a Fourier transform. The resulting spectrum is then
phased and baseline-corrected.

o Data Analysis: The chemical shifts, signal integrations (for tH NMR), and coupling patterns
are analyzed to determine the structure of the molecule.

Infrared (IR) Spectroscopy

o Sample Preparation: For a liquid sample like 3,4,5-trimethyloctane, a thin film can be
prepared between two salt plates (e.g., NaCl or KBr), which are transparent to IR radiation.
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Alternatively, a solution in a non-polar solvent like carbon tetrachloride (CCls) can be used.

o Data Acquisition: The sample is placed in the path of an infrared beam in a Fourier
Transform Infrared (FT-IR) spectrometer. The interferometer modulates the IR radiation,
which then passes through the sample.

» Signal Detection: A detector measures the intensity of the transmitted radiation as a function
of the interferometer's mirror position, generating an interferogram.

o Data Processing: A Fourier transform is applied to the interferogram to obtain the IR
spectrum, which is a plot of absorbance or transmittance versus wavenumber (cm~1).[3]

Visualizations

The following diagrams illustrate the workflow for spectral analysis and the relationship
between different spectroscopic techniques in elucidating the structure of an organic compound
like 3,4,5-trimethyloctane.

Spectroscopic Analysis Data Interpretation
Infrared (IR) Spectroscopy Functional Groups
Sample Preparation Structure Elucidation

3,4,5-Trimethyloctane NMR Spectroscopy (*H & 13C) Carbon-Hydrogen Framework
Mass Spectrometry (MS) Molecular Formula & Fragmentation
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Caption: Workflow for the spectroscopic analysis and structural elucidation of 3,4,5-
trimethyloctane.
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Caption: Interrelationship of spectroscopic techniques for structural determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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